Cas no 2229404-35-5 (5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229404-35-5
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 6367739
• PubChem ID: 165631700
• Update Time: 2025-11-01

5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1963107
• 2229404-35-5

• Inchi： 1S/C7H7F3N2/c1-3-5-4-6(7(8,9)10)11-12(5)2/h3-4H,1H2,2H3
• InChI Key： NUFXOFOACQNMOK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 176.05613272g/mol
• Monoisotopic Mass: 176.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229404-35-5)

5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229404-35-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structural motif known for its broad biological activity and utility in drug design. The presence of functional groups such as the ethenyl (vinyl) moiety, a methyl substituent, and a trifluoromethyl group imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into the pyrazole core of 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole suggests potential benefits in terms of bioavailability and target engagement. Recent studies have highlighted the role of trifluoromethylated compounds in developing treatments for various diseases, including cancer, infectious disorders, and inflammatory conditions. The ethenyl substituent introduces a reactive double bond, which can be exploited in further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In the context of modern drug discovery, the structural features of 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole make it an attractive scaffold for medicinal chemists. Pyrazoles have been extensively studied due to their ability to modulate enzyme activity and interact with biological targets. For instance, derivatives of pyrazole have shown efficacy in inhibiting kinases, which are key enzymes involved in signal transduction pathways relevant to cancer progression. The combination of the methyl group and the trifluoromethyl moiety may further optimize interactions with protein targets, potentially leading to higher therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole for their binding affinity to biological receptors. These computational approaches have enabled researchers to predict how modifications to the pyrazole core might influence its pharmacokinetic properties. For example, studies have demonstrated that introducing fluorine atoms into heterocyclic compounds can alter their electronic distribution, thereby enhancing their interaction with biological targets. The presence of multiple fluorine atoms in this compound may contribute to its stability under physiological conditions and its resistance to metabolic degradation.

The ethenyl group in 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole also offers opportunities for further chemical diversification. Functionalization of this double bond can lead to the synthesis of novel analogs with distinct biological profiles. Researchers have explored various strategies for modifying vinyl groups, including hydroxylation, oxidation, or coupling reactions with other biomolecules. Such modifications can be crucial in developing prodrugs or conjugates that enhance delivery or target specificity.

Moreover, the pharmaceutical industry has increasingly focused on green chemistry principles, emphasizing sustainable synthetic routes and environmentally friendly methodologies. The synthesis of 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole can benefit from these approaches by utilizing catalytic methods that minimize waste and energy consumption. Transition metal-catalyzed reactions, for instance, have been widely employed in constructing complex organic molecules efficiently. The development of such sustainable synthetic protocols aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

Another area of interest is the exploration of 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a building block for more complex drug candidates. Medicinal chemists often employ fragment-based drug design strategies, where small molecules like this pyrazole derivative are used as starting points for larger libraries of compounds. By systematically modifying its structure, researchers can identify lead compounds with improved pharmacological properties. This iterative process involves both experimental synthesis and computational modeling to guide decisions at each step.

The potential applications of 5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole extend beyond traditional small-molecule drugs. Its structural framework could be adapted for use in nucleoside analogs or antiviral agents, where pyrazole derivatives have shown promise. Additionally, recent research has explored the use of fluorinated compounds in photodynamic therapy and imaging agents due to their unique photophysical properties. The combination of these attributes makes this compound a versatile tool for interdisciplinary research.

In conclusion,5-ethenyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2229404-35-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of an ethenyl group,methyl, and trifluoromethyl substituents—make it a valuable scaffold for developing novel therapeutics. As computational methods continue to advance and sustainable synthetic practices gain prominence,this compound will likely play an important role in future drug discovery efforts across academia and industry.